Cas no 2172486-07-4 (2-cyclopentyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride)

• Product Name: 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• CAS No: 2172486-07-4
• MF: C₁₁H₁₂FN₃O₂S
• MW: 269.29528427124
• CID: 6355109
• PubChem ID: 165578747
• Update Time: 2025-10-29

2-cyclopentyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride
• 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride
• EN300-1582257
• 2172486-07-4

• Inchi： 1S/C11H12FN3O2S/c12-18(16,17)11-8-5-6-13-10(8)14-9(15-11)7-3-1-2-4-7/h5-7H,1-4H2,(H,13,14,15)
• InChI Key： YGBRVAUJPPJLKI-UHFFFAOYSA-N
• SMILES： S(C1C2C=CNC=2N=C(C2CCCC2)N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 269.06342597g/mol
• Monoisotopic Mass: 269.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidine-4-sulfonyl fluoride

Introduction to 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2172486-07-4)

The compound 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2172486-07-4) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This compound belongs to the pyrrolopyrimidine class, a structural motif that has garnered considerable attention due to its broad spectrum of biological activities and potential therapeutic applications.

Pyrrolopyrimidines are a class of nitrogen-containing heterocycles that exhibit remarkable pharmacological properties, making them valuable candidates for drug discovery. The introduction of a sulfonyl fluoride group at the 4-position of the pyrrolopyrimidine core enhances the compound's reactivity, facilitating further functionalization and derivatization. This feature is particularly useful in medicinal chemistry, where modularity and adaptability are key considerations in the development of new drug candidates.

The sulfonyl fluoride moiety is known for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity makes 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride a versatile intermediate in synthetic chemistry, enabling the rapid construction of complex molecular architectures.

Recent research has highlighted the potential of pyrrolopyrimidine derivatives as inhibitors of various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The cyclopentyl substituent in this compound contributes to its overall steric profile, which can influence binding affinity and selectivity. By modulating this substituent, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

In the context of drug discovery, 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride serves as a valuable building block for generating libraries of compounds for high-throughput screening. Its structural features make it amenable to further derivatization using various chemical transformations, including sulfonylation, amination, and fluorination. These modifications can lead to the identification of novel bioactive molecules with improved efficacy and reduced toxicity.

The compound's utility extends beyond academic research; it has practical applications in industrial settings where scalable synthetic routes are required. The presence of the sulfonyl fluoride group allows for efficient coupling reactions with nucleophiles under mild conditions, making it an attractive choice for large-scale production. This adaptability underscores its importance as a commercial chemical intermediate.

Advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that the cyclopentyl group in 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride can interact with specific pockets on target proteins, thereby improving binding affinity. These insights have guided the design of more potent derivatives with optimized pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps include cyclization reactions to form the pyrrolopyrimidine core followed by sulfonylation at the 4-position. The use of fluorinating agents ensures high regioselectivity and yield, critical factors in industrial-scale production.

Current research trends suggest that pyrrolopyrimidine derivatives will continue to be explored for their potential in treating neurological disorders, metabolic diseases, and autoimmune conditions. The versatility of 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride makes it a cornerstone in these efforts. Its ability to undergo diverse chemical modifications allows researchers to tailor its properties for specific therapeutic applications.

The compound's role in medicinal chemistry is further underscored by its presence in numerous patent filings and scientific publications. These documents highlight its use as a precursor for developing new drugs targeting various diseases. The growing body of literature on this topic reflects its significance as a chemical entity with broad applicability.

In conclusion,2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-4-sulfonyl fluoride (CAS No. 2172486-07-4) is a pivotal compound in modern drug discovery. Its structural features and reactivity make it an invaluable tool for chemists working on next-generation therapeutics. As research progresses, this compound will undoubtedly continue to play a crucial role in advancing our understanding of heterocyclic chemistry and its applications in medicine.